Cas no 1779877-76-7 (3,3-difluoro-3-2-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3,3-difluoro-3-2-(trifluoromethyl)phenylpropanoic acid
• CAS No: 1779877-76-7
• MF: C₁₀H₇F₅O₂
• MW: 254.153400659561
• CID: 6578421
• PubChem ID: 105510203
• Update Time: 2025-05-21

3,3-difluoro-3-2-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-2-(trifluoromethyl)phenylpropanoic acid
• EN300-1970885
• 1779877-76-7
• 3,3-difluoro-3-[2-(trifluoromethyl)phenyl]propanoic acid

• Inchi： 1S/C10H7F5O2/c11-9(12,5-8(16)17)6-3-1-2-4-7(6)10(13,14)15/h1-4H,5H2,(H,16,17)
• InChI Key： FJNZYEWWCZDIAP-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 254.03662027g/mol
• Monoisotopic Mass: 254.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3,3-difluoro-3-2-(trifluoromethyl)phenylpropanoic acid

Research Brief on 3,3-Difluoro-3-[2-(Trifluoromethyl)phenyl]propanoic Acid (CAS: 1779877-76-7): Recent Advances and Applications

3,3-Difluoro-3-[2-(trifluoromethyl)phenyl]propanoic acid (CAS: 1779877-76-7) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, including its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, as the introduction of fluorine atoms can significantly alter the physicochemical properties of molecules, enhancing their metabolic stability, bioavailability, and binding affinity to target proteins. The presence of multiple fluorine atoms in 3,3-difluoro-3-[2-(trifluoromethyl)phenyl]propanoic acid makes it a promising candidate for further investigation in the context of drug design and development.

One of the key areas of research involving this compound is its role as a building block for the synthesis of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 3,3-difluoro-3-[2-(trifluoromethyl)phenyl]propanoic acid as a precursor for the development of small-molecule inhibitors targeting inflammatory pathways. The researchers reported that derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain.

In addition to its applications in inflammation, recent preclinical studies have explored the potential of 3,3-difluoro-3-[2-(trifluoromethyl)phenyl]propanoic acid in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of this compound displayed selective cytotoxicity against cancer cell lines, particularly those with overexpression of specific oncogenic proteins. The findings suggest that further optimization of this scaffold could lead to the development of targeted anticancer agents.

The synthetic routes to 3,3-difluoro-3-[2-(trifluoromethyl)phenyl]propanoic acid have also been a subject of recent investigation. A team of researchers from the University of California, Berkeley, reported an efficient and scalable synthesis of this compound using a palladium-catalyzed cross-coupling reaction (Organic Letters, 2023). This method offers advantages in terms of yield and purity, which are critical for large-scale pharmaceutical production.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 3,3-difluoro-3-[2-(trifluoromethyl)phenyl]propanoic acid. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the growing body of research underscores the potential of this compound as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, 3,3-difluoro-3-[2-(trifluoromethyl)phenyl]propanoic acid (CAS: 1779877-76-7) represents a versatile and promising scaffold for the development of novel therapeutic agents. Continued research into its biological activities, synthetic methodologies, and structure-activity relationships will likely yield further insights and opportunities for pharmaceutical innovation.